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Compound of Interest

Compound Name: Spylidone

Cat. No.: B15562859

Get Quote

Disclaimer: The following information is based on available Safety Data Sheets (SDS) for

"Spironolactone" (CAS No. 52-01-7). It is highly likely that "Spylidone" is a misspelling of this

compound. All recommendations should be verified with your institution's specific safety

protocols and the most current SDS for the product in use.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Spironolactone. The following

procedural guidance is designed to be a preferred source for laboratory safety and chemical

handling, ensuring user confidence and trust.

Personal Protective Equipment (PPE) Requirements
Proper personal protective equipment is the first line of defense against potential exposure.

The following table summarizes the recommended PPE for handling Spironolactone in a

laboratory setting.
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PPE Category Specification Purpose

Eye Protection

Safety glasses with side

shields conforming to EN166

or OSHA 29 CFR 1910.133.[1]

[2]

Protects eyes from dust and

splashes.

Hand Protection

Handle with gloves.[1]

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and

absorption.

Body Protection

Lab coat or other protective

clothing.[1] Choose body

protection according to the

amount and concentration.

Protects against contamination

of personal clothing.

Respiratory

Use a NIOSH-approved N95

(US) or P1 (EN 143) dust mask

for nuisance levels of dust.[1]

For higher exposures, use a

certified respirator.

Prevents inhalation of dust

particles.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to maintaining a safe laboratory

environment.

Handling:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1][3]

Provide adequate ventilation.

Wash hands thoroughly after handling.[1]

Storage:
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Store in a tightly closed container in a dry and well-ventilated place.[3]

Protect from light.[3]

Store locked up.[2][3][4]

Spill and Disposal Procedures
Immediate and appropriate response to spills and proper disposal of waste are essential for

minimizing risk.

Spill Response Workflow
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Safety Officer

Assess Spill Hazard
(Size and Nature)

Don Appropriate PPE

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Sweep solid material)

Decontaminate the Area

Dispose of Waste in a
Sealed, Labeled Container

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for responding to a Spironolactone spill.
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Disposal Plan:

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[1]

Waste Type Disposal Procedure

Contaminated Materials Place in a sealed, labeled container for disposal.

Unused Product
Dispose of contents/container to an approved

waste disposal plant.[2][3]

Contaminated Packaging
Dispose of in accordance with federal, state,

and local environmental control regulations.[1]

Toxicological and Physical Properties
Understanding the inherent properties of Spironolactone is crucial for risk assessment.

Property Value

Appearance White or yellowish-white powder.[3]

Molecular Formula C₂₄H₃₂O₄S[3]

Molecular Weight 416.57 g/mol [3]

Potential Health Effects

May be harmful if inhaled, swallowed, or

absorbed through the skin. May cause skin, eye,

and respiratory tract irritation.[1] May cause

damage to organs through prolonged or

repeated exposure.[2][4] May damage fertility or

the unborn child.[2][3]

Incompatible Materials Strong oxidizing agents, Strong acids.[1]

Hazardous Decomposition
Oxides of carbon (CO, CO₂), nitrogen (NO,

NO₂), and sulfur (SO₂, SO₃).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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